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Compound of Interest

Compound Name: 3-Chloro-4-ethoxybenzoic acid

Cat. No.: B1361469

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the synthesis of 3-Chloro-4-
ethoxybenzoic acid, a valuable building block in the development of novel pharmaceuticals
and other specialty chemicals. This document details the most common synthetic pathway,
including reaction conditions, purification methods, and expected yields.

Introduction

3-Chloro-4-ethoxybenzoic acid (CAS No: 213598-15-3) is a substituted benzoic acid
derivative with potential applications in medicinal chemistry and materials science. Its structural
features, a chlorinated and ethoxylated phenyl ring attached to a carboxylic acid, make it a
versatile intermediate for the synthesis of more complex molecules. This guide will focus on a
reliable and widely applicable synthetic route starting from 3-chloro-4-hydroxybenzoic acid.

Synthetic Pathway Overview

The most common and efficient synthesis of 3-Chloro-4-ethoxybenzoic acid is a two-step
process commencing with 3-chloro-4-hydroxybenzoic acid. The initial step involves the
protection of the carboxylic acid functional group via esterification, followed by a Williamson
ether synthesis to introduce the ethoxy group. The final step is the hydrolysis of the ester to
yield the desired product.
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Physicochemical Properties of 3-Chloro-4-

ethoxybenzoic acid

Property Value Reference
CAS Number 213598-15-3 [11[2]
Molecular Formula CoHoCIO3 [11[2]
Molecular Weight 200.62 g/mol [1112]
Melting Point 211-215°C [1]
Appearance Solid [1]

Experimental Protocols
Step 1: Synthesis of Ethyl 3-chloro-4-hydroxybenzoate

This initial step protects the carboxylic acid as an ethyl ester to prevent unwanted side
reactions during the subsequent etherification.

Reaction Scheme:
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1. Reflux

Ethyl 3-chloro-4-ethoxybenzoate 2. Acidification

NaOH (aq) 3-Chloro-4-ethoxybenzoic acid Ethanol + NaCl

\A4

HCI (aq)
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Step 1: Esterification

G-ChIoro-4-hydroxybenzoic acia

A4
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Y
Aqueous Workup and
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Y
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Step 3: Hydrolysis
Y

[Hydrolyze with NaOH]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 5/6 Tech Support


https://www.benchchem.com/product/b1361469?utm_src=pdf-custom-synthesis
https://patents.google.com/patent/CN102766043A/en
https://patents.google.com/patent/CN102766043A/en
https://patents.google.com/patent/CN103896752A/en
https://patents.google.com/patent/CN103896752A/en
https://www.benchchem.com/product/b1361469#synthesis-of-3-chloro-4-ethoxybenzoic-acid
https://www.benchchem.com/product/b1361469#synthesis-of-3-chloro-4-ethoxybenzoic-acid
https://www.benchchem.com/product/b1361469#synthesis-of-3-chloro-4-ethoxybenzoic-acid
https://www.benchchem.com/product/b1361469#synthesis-of-3-chloro-4-ethoxybenzoic-acid
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1361469?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1361469?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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